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Compound of Interest

Compound Name: Celangulin XIX

Cat. No.: B15135923

Essential Safety and Handling Guide for Celangulin
XIX

This document provides immediate, essential safety and logistical information for handling
Celangulin XIX in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE) and Safety
Measures

Proper handling of Celangulin XIX requires strict adherence to safety protocols to minimize
exposure and ensure a safe laboratory environment. The following tables summarize the
necessary personal protective equipment and immediate actions in case of exposure, based on
the Material Safety Data Sheet (MSDS)[1].

Table 1: Personal Protective Equipment for Handling Celangulin XIX[1]
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Protection Type

Recommended Equipment

Specifications & Remarks

Respiratory Protection

Full-face particle respirator

Use type N99 (US) or type P2
(EN 143) respirator cartridges.
A full-face supplied air
respirator is necessary if it is
the sole means of protection.
Use respirators and
components tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).

Hand Protection

Chemical-resistant gloves

Handle with gloves. Inspect
gloves prior to use. Use proper
glove removal technique
(without touching the glove's
outer surface) to avoid skin
contact. Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory
practices. Wash and dry

hands.

Eye Protection

Safety glasses with side-

shields or goggles

Use equipment for eye
protection tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166(EU).

Skin and Body Protection

Protective clothing (lab coat)

Choose body protection
according to the concentration
and amount of the dangerous
substance at the specific

workplace.

Table 2: First Aid Measures for Celangulin XIX Exposure[1]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b15135923?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25115068/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

If inhaled, remove to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Consult a physician.

) Immediately wash off with soap and plenty of
Skin Contact o
water. Consult a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Operational and Disposal Plans

A clear plan for the handling, storage, and disposal of Celangulin XIX is critical for laboratory
safety and environmental protection.

Handling and Storage

» Handling: Avoid formation of dust and aerosols. Provide appropriate exhaust ventilation at
places where dust is formed.

» Storage: Store in a cool, dry, and well-ventilated place. Keep container tightly closed.
Recommended storage temperature is -20°C[1].

Spill Management and Disposal

In the event of a spill, appropriate containment and disposal procedures must be followed to
prevent wider contamination.

Table 3: Spill and Disposal Procedures for Celangulin XIX
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Procedure Action

Wear personal protective equipment. Avoid dust
Spill Containment formation. Sweep up and shovel. Do not let

product enter drains.

Dispose of in a suitable, closed container.
Disposal Follow all federal, state, and local environmental

regulations.

Workflow for Handling Celangulin XIX

The following diagram illustrates the standard operational workflow for handling Celangulin
XIX, from receiving to disposal.

Caption: Operational workflow for handling Celangulin XIX.

Experimental Protocols and Potential Signaling
Pathway (Reference: Celangulin V)

While specific experimental protocols and signaling pathways for Celangulin XIX are not
readily available in the reviewed literature, extensive research has been conducted on the
closely related compound, Celangulin V. The following information is provided as a reference
for researchers. It is crucial to conduct a specific risk assessment and develop tailored
protocols for Celangulin XIX.

Celangulins are recognized for their insecticidal properties, primarily acting as antifeedants and
disrupting the digestive systems of various pests[2].

Key Experimental Methodologies for Celangulin V

Research on Celangulin V has employed several key methodologies to elucidate its
mechanism of action.

Table 4. Summary of Experimental Protocols for Celangulin V
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Experiment Type

Methodology

Key Findings

Insecticidal Activity Assay

Third-instar larvae of Mythimna
separata are treated with
various concentrations of
Celangulin V derivatives.
Mortality rates and KD50
(knockdown dose 50%) values

are calculated.

Establishes the efficacy of
Celangulin V and its analogues

as insecticides.

Midgut Transmembrane

Potential Measurement

The effects of Celangulin V on
the apical and basolateral
membrane potentials of insect
midgut cells are measured
using microelectrode

techniques.

Celangulin V causes
depolarization of the apical
membrane of midgut cells in

susceptible insects.

V-ATPase Activity Inhibition
Assay

The activity of V-ATPase
isolated from insect midguts is
measured in the presence of
Celangulin V. Inhibition ratios

are determined.

Celangulin V inhibits the
activity of V-ATPase, a key
proton pump in insect midgut

cells.

Affinity Chromatography and

Protein Identification

Celangulin V is used as a
ligand to isolate its binding
proteins from insect midgut
extracts. Bound proteins are
identified using LC/Q-TOF-MS.

The H subunit of V-ATPase
has been identified as a
primary binding target of
Celangulin V.

Putative Signaling Pathway and Mechanism of Action for

Celangulin V

The insecticidal action of Celangulin V is primarily attributed to its interaction with the vacuolar-

type H+-ATPase (V-ATPase) in the midgut of susceptible insects. This interaction disrupts the

proton gradient, leading to a cascade of physiological disruptions and ultimately, cell death.

Caption: Proposed signaling pathway for Celangulin V's insecticidal activity.
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The binding of Celangulin V to the V-ATPase H subunit inhibits the pump's function, leading to
a collapse of the electrochemical gradient across the midgut's apical membrane. This
disruption causes a loss of normal physiological function, ultimately resulting in cell lysis and
insect mortality. This mechanism of action highlights Celangulin V as a potent botanical
insecticide with a specific molecular target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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